Cas no 55959-76-7 (1,4-Butanedione, 1,4-bis(3-nitrophenyl)-)

55959-76-7 structure
Product name:1,4-Butanedione, 1,4-bis(3-nitrophenyl)-
1,4-Butanedione, 1,4-bis(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanedione, 1,4-bis(3-nitrophenyl)-
- 1,4-bis(3-nitrophenyl)butane-1,4-dione
- SCHEMBL1986403
- 55959-76-7
- DTXSID00519980
- KYKNAJUWCUJKFD-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C16H12N2O6/c19-15(11-3-1-5-13(9-11)17(21)22)7-8-16(20)12-4-2-6-14(10-12)18(23)24/h1-6,9-10H,7-8H2
- InChI Key: KYKNAJUWCUJKFD-UHFFFAOYSA-N
- SMILES: [N+](C1=CC=CC(C(=O)CCC(C2C=CC=C([N+]([O-])=O)C=2)=O)=C1)([O-])=O
Computed Properties
- Exact Mass: 328.06956
- Monoisotopic Mass: 328.06953611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126Ų
- XLogP3: 2.5
Experimental Properties
- PSA: 120.42
1,4-Butanedione, 1,4-bis(3-nitrophenyl)- Related Literature
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
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Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
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